Cas no 1087788-52-0 (2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate
• CAS No: 1087788-52-0
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD11099778
• CID: 4570729
• Update Time: 2025-06-13

2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(2,4-Dimethylphenyl)carbamate
• Carbamic acid, N-(2,4-dimethylphenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate

• MDL： MFCD11099778
• Inchi： 1S/C11H12F3NO2/c1-7-3-4-9(8(2)5-7)15-10(16)17-6-11(12,13)14/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： CPDKZGXKBSUISC-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(C)C=C1C

Additional information on 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate (CAS No. 1087788-52-0)

2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1087788-52-0, is a fluorinated carbamate derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoroethyl group and a carbamate moiety linked to a 2,4-dimethylphenyl substituent. The structural features of this compound contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The trifluoroethyl group is a key structural element that imparts distinct physicochemical properties to the molecule, including increased lipophilicity and metabolic stability. These attributes are particularly advantageous in pharmaceutical applications, where bioavailability and resistance to enzymatic degradation are critical factors. The carbamate functional group, on the other hand, introduces polarity and reactivity that can be exploited in synthetic transformations and biological interactions. The combination of these features makes 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate a versatile building block for the development of novel compounds.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to modifications in electronic properties, steric hindrance, and metabolic stability. For instance, fluorinated carbamates have been shown to exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. The 2,4-dimethylphenyl substituent further influences the electronic distribution of the molecule, potentially enhancing its binding affinity to biological targets.

One of the most compelling aspects of 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel agrochemicals with improved efficacy and environmental compatibility. For example, derivatives of this compound have been investigated for their potential as herbicides and fungicides, demonstrating promising results in preliminary studies. The ability to modify the structure of 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate allows chemists to fine-tune its properties for specific applications.

The synthesis of 2,2,2-trifluoroethyl N-(2,4-dimethylphenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of trifluoroacetonitrile with an appropriate phenyl isocyanate derivative followed by nucleophilic substitution with an amine bearing the desired substituents. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce this compound on an industrial scale.

From a biological perspective, 1087788-52-0 exhibits intriguing interactions with various biological systems. Studies have suggested that fluorinated carbamates may modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. This has implications for drug design, particularly in the development of enzyme inhibitors that require precise molecular recognition. Additionally, 1087788-52-0 has been explored as a tool compound in biochemical assays due to its ability to interact with specific protein targets.

The agrochemical industry has also benefited from the exploration of fluorinated carbamates like 1087788-52-0. These compounds often exhibit improved stability under environmental conditions such as UV radiation and moisture exposure. This stability translates into longer-lasting formulations that require less frequent application, thereby reducing labor costs and environmental impact. Furthermore, 1087788-52-0-based agrochemicals have shown reduced toxicity toward non-target organisms, aligning with the growing demand for sustainable agricultural practices.

In conclusion, 1087788-52-0 represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of a trifluoroethyl group and a carbamate moiety—make it a valuable intermediate for synthetic chemists and biologists alike. As research continues, 1087788-52-0 is likely to play an increasingly important role in developing next-generation therapeutics and sustainable agricultural solutions.